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Compound of Interest

Compound Name: AM-694

Cat. No.: B1665942 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth look at the potent synthetic cannabinoid, AM-694. This document details its molecular

characteristics, pharmacological properties, and relevant experimental methodologies.

AM-694, with the chemical name 1-(5-fluoropentyl)-3-(2-iodobenzoyl)indole, is a powerful and

selective agonist for the cannabinoid receptor CB1.[1] Its high affinity for this receptor makes it

a valuable tool in scientific research, particularly for the mapping of CB1 receptor distribution in

the body.[1]

Core Molecular and Pharmacological Data
The fundamental properties of AM-694 are summarized below, providing a quantitative

foundation for experimental design and analysis.

Property Value Reference

Molecular Formula C20H19FINO [1][2]

Molecular Weight 435.281 g/mol [1]

CB1 Receptor Affinity (Ki) 0.08 nM [1]

CB2 Receptor Affinity (Ki) 1.44 nM [1]

CB1 Receptor Selectivity 18-fold over CB2 [1]
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Understanding the metabolic fate of AM-694 is crucial for both in vivo studies and toxicological

analysis. The primary metabolic pathways include hydrolytic defluorination, carboxylation, and

monohydroxylation of the N-alkyl chain.[3] For analytical purposes, both gas chromatography-

mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods

are effective for detecting AM-694 and its metabolites in various biological matrices, including

blood, urine, and oral fluid.[3][4]

Experimental Protocols
While specific protocols for AM-694 are often adapted from general methods for cannabinoid

receptor ligands, the following outlines a typical workflow for a CB1 receptor binding assay.

CB1 Receptor Binding Assay: A Methodological
Workflow
A radioligand binding assay is a standard method to determine the affinity of a compound for a

receptor. The following workflow is a generalized procedure that can be adapted for AM-694.

Preparation

Incubation Separation & Counting Data Analysis

Prepare cell membranes
expressing CB1 receptors

Incubate membranes with
radioligand and AM-694

Prepare radiolabeled
competitor (e.g., [3H]CP55,940)

Prepare serial dilutions
of AM-694

Separate bound from
free radioligand via filtration
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A generalized workflow for a competitive radioligand binding assay to determine the affinity of
AM-694 for the CB1 receptor.
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Signaling Pathways
As a CB1 receptor agonist, AM-694 is expected to activate the canonical downstream signaling

pathways associated with this G-protein coupled receptor. The activation of the CB1 receptor

by an agonist like AM-694 typically leads to the inhibition of adenylyl cyclase, modulation of ion

channels, and activation of mitogen-activated protein kinase (MAPK) pathways.
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A simplified diagram of the primary signaling cascade initiated by the activation of the CB1
receptor by an agonist such as AM-694.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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